Cas no 147290-58-2 (methyl 2-{(tert-butoxy)carbonylamino}-5-nitrobenzoate)

• Product Name: methyl 2-{(tert-butoxy)carbonylamino}-5-nitrobenzoate
• CAS No: 147290-58-2
• MF: C₁₃H₁₆N₂O₆
• MW: 296.275943756104
• MDL: MFCD09701223
• CID: 2182332
• PubChem ID: 53407667
• Update Time: 2025-04-21

methyl 2-{(tert-butoxy)carbonylamino}-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-Tert-butoxycarbonylamino-5-nitro-benzoic acid methyl ester
• methyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-nitrobenzoate
• Methyl 2-((tert-butoxycarbonyl)amino)-5-nitrobenzoate
• methyl 2-{(tert-butoxy)carbonylamino}-5-nitrobenzoate
• EN300-12449516
• DB-261436
• 147290-58-2
• Methyl 2-[(tert-butoxycarbonyl)amino]-5-nitrobenzoate
• Methyl2-((tert-butoxycarbonyl)amino)-5-nitrobenzoate
• SCHEMBL6162009
• methyl 2-{[(tert-butoxy)carbonyl]amino}-5-nitrobenzoate
• DTXSID80695978
• SB33728

• MDL： MFCD09701223
• Inchi： 1S/C13H16N2O6/c1-13(2,3)21-12(17)14-10-6-5-8(15(18)19)7-9(10)11(16)20-4/h5-7H,1-4H3,(H,14,17)
• InChI Key： HNQHCRSHSQNNFP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(=O)OC)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.10083623g/mol
• Monoisotopic Mass: 296.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives